Cas no 5437-93-4 (1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)-)
5437-93-4 structure
Product Name:1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)-
CAS No:5437-93-4
MF:C19H28O5
MW:336.422626495361
CID:382104
PubChem ID:226252
Update Time:2025-04-19
1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)-
- 5-[2-(2-butoxyethoxy)ethoxymethyl]-6-prop-2-enyl-1,3-benzodioxole
- 5-{[2-(2-butoxyethoxy)ethoxy]methyl}-6-(prop-2-en-1-yl)-1,3-benzodioxole
- AC1L5EMN
- AC1Q6ZT2
- AG-K-05795
- AR-1G6856
- CTK5A0752
- NSC16489
- NSC-16489
- DTXSID10280356
- 5437-93-4
-
- Inchi: 1S/C19H28O5/c1-3-5-7-20-8-9-21-10-11-22-14-17-13-19-18(23-15-24-19)12-16(17)6-4-2/h4,12-13H,2-3,5-11,14-15H2,1H3
- InChI Key: OGKLPFXNFUTXOR-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCCC)CC1=CC2=C(C=C1CC=C)OCO2
Computed Properties
- Exact Mass: 336.19400
- Monoisotopic Mass: 336.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 13
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.076
- Boiling Point: 421.7°Cat760mmHg
- Flash Point: 165.8°C
- Refractive Index: 1.51
- PSA: 46.15000
- LogP: 3.49370
1,3-Benzodioxole,5-[[2-(2-butoxyethoxy)ethoxy]methyl]-6-(2-propen-1-yl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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